5,5-Dimethoxy-pentanenitrile
Overview
Description
5,5-Dimethoxy-pentanenitrile is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of 5-Oxo-Pentanenitriles : A metal-free oxidative 1,2-alkylarylation of unactivated alkenes with the α-C(sp(3))-H bonds of acetonitriles, including 5,5-Dimethoxy-pentanenitrile, can be used for synthesizing 5-oxo-pentanenitriles. This method involves C(sp(3))-H oxidative coupling with the C-C double bond and 1,2-aryl-migration (Li et al., 2015).
Structural Studies in Solid State : Structural studies of new compounds, such as 1,5-bis(4-cyano-2,6-dimethoxyphenoxy)alkanes which include variants of pentanenitrile, have shown complex networks of intermolecular interactions. These compounds demonstrate growth inhibitory power against certain types of human tumor cell lines (Żabiński et al., 2007).
MDR Modulator Research : Derivatives of this compound, such as 2-(3,4-dimethoxyphenyl)-2-(methylethyl)-5-[(anthr-9-yl)methylamino]pentanenitrile (MM36), have been studied for their potential as multidrug resistance (MDR) inhibitors. These studies aim to optimize activity and selectivity in drug candidates (Teodori et al., 2001).
Cardiac Dysfunction Protection : Research on N-Hydroxy-pyrroline modification of verapamil, a compound related to this compound, has shown potential in protecting the heart against ischemia/reperfusion-induced cardiac dysfunction without compromising its calcium antagonistic activity (Mandal et al., 2007).
Epoxide Ring Opening and Insertion : Studies on the reaction of epoxides with pentahalides have revealed the formation of dihalide-tris(2-haloalcoholato) complexes, which could potentially involve this compound derivatives (Marchetti et al., 2009).
Vibrational Spectroscopic Investigation : Vibrational spectroscopic studies of compounds like 5-(2,5-dimethylphenoxy)-2,2-dimethyl pentanoic acid, a relative of this compound, provide insights into the molecular structure and intra-molecular charge transfer processes (Priya et al., 2011).
Preparation of Medicinal Intermediates : The preparation process for compounds like 3,5-dihydroxy-1-pentylbenzene, using technical steps involving derivatives of this compound, is significant in the synthesis of HIV restrainers (Zhang et al., 2007).
properties
IUPAC Name |
5,5-dimethoxypentanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-9-7(10-2)5-3-4-6-8/h7H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLJHKEGWJDFXFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CCCC#N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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